1-{4-[(2-Chloro-1,3-thiazol-5-yl)methyl]piperdine}piperidine

• IUPAC Name: 2-chloro-5-[(4-piperidin-1-ylpiperidin-1-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C14H22ClN3S/c15-14-16-10-13(19-14)11-17-8-4-12(5-9-17)18-6-2-1-3-7-18/h10,12H,1-9,11H2
• InChI Key: PSIOCSOWDJNAGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCN(CC2)CC3=CN=C(S3)Cl
• Molecular Formula: C14H22ClN3S
• Molecular Weight: 299.9 g/mol
• CAS No.: 882747-93-5

Description

1-{4-[(2-Chloro-1,3-thiazol-5-yl)methyl]piperdine}piperidine is a useful research compound. Its molecular formula is C14H22ClN3S and its molecular weight is 299.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Piperazine Derivatives for Therapeutic Use

Piperazine, a six-membered nitrogen-containing heterocycle, plays a crucial role in drug design due to its presence in a wide array of drugs with diverse therapeutic applications. These applications include, but are not limited to, antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Modification of the piperazine nucleus has been shown to significantly alter the medicinal potential of the resultant molecules, suggesting that slight changes in substitution patterns can lead to recognizable differences in pharmacokinetics and pharmacodynamics (Rathi et al., 2016).

Anti-Mycobacterial Activity

Piperazine and its analogues have shown significant potential in combating Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The versatility of piperazine as a medicinally important scaffold, highlighted by its essential role in numerous marketed drugs with varied pharmacological activities, underscores its importance in developing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).

Dipeptidyl Peptidase IV Inhibitors

In the context of type 2 diabetes mellitus (T2DM) treatment, piperazine derivatives have been explored as dipeptidyl peptidase IV (DPP IV) inhibitors. The search for new DPP IV inhibitors is robust, reflecting the urgent need for novel antidiabetic drugs. Piperazine-based molecules, by inhibiting the degradation of incretin molecules, play a pivotal role in promoting insulin secretion, thus offering a validated target for T2DM treatment (Mendieta et al., 2011).

Mechanism of Action

Target of Action

• Thiazoles have been found in various biologically active compounds, such as antimicrobial drugs (e.g., sulfathiazole), antiretroviral drugs (e.g., Ritonavir), antifungal drugs (e.g., Abafungin), and antineoplastic drugs (e.g., Tiazofurin) .

Pharmacokinetics

Not available. Not available. Not available .